1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea

• IUPAC Name: 1-[1-(2-methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea
• InChI: InChI=1S/C17H22N4O2S/c1-23-16-5-3-2-4-15(16)21-8-6-13(7-9-21)20-17(22)18-10-14-11-24-12-19-14/h2-5,11-13H,6-10H2,1H3,(H2,18,20,22)
• InChI Key: LYRCXJCLRLXWDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(CC2)NC(=O)NCC3=CSC=N3
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea, also known as MTIU, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, neuroscience, and pharmacology. MTIU is a urea derivative that has a unique chemical structure, which makes it an interesting compound to study.

Mechanism of Action

The mechanism of action of 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea is not fully understood, but it is believed to involve the modulation of GABAergic neurotransmission. 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This activity may explain the anticonvulsant and neuroprotective effects of 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea.
Biochemical and Physiological Effects:
1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been shown to have a range of biochemical and physiological effects. In animal studies, 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been found to reduce the severity and duration of seizures, protect against ischemic brain injury, and inhibit the growth of cancer cells. 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and is well-tolerated in animal studies. However, 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea also has limitations, including its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea. One area of interest is its potential as a treatment for epilepsy, as it has been shown to have anticonvulsant properties in animal studies. Another area of interest is its potential as a neuroprotective agent, particularly in the treatment of ischemic brain injury. Additionally, further research is needed to fully understand the mechanism of action of 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea and its potential applications in medicine and pharmacology.

Synthesis Methods

The synthesis of 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea involves a series of chemical reactions that start with the preparation of 1-(2-methoxyphenyl)piperidin-4-amine and 1,3-thiazol-4-carboxaldehyde. These two compounds are then reacted to form the intermediate product, which is further reacted with urea to produce 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea. The synthesis method of 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea is a complex process that requires expertise and precision to ensure the purity and yield of the final product.

Scientific Research Applications

1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been extensively studied in various scientific research fields, including neuroscience, pharmacology, and medicine. In neuroscience, 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been shown to have potential as a neuroprotective agent against ischemic brain injury. In pharmacology, 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been found to have anticonvulsant properties and may be useful in the treatment of epilepsy. In medicine, 1-[1-(2-Methoxyphenyl)piperidin-4-yl]-3-(1,3-thiazol-4-ylmethyl)urea has been investigated for its potential as a cancer treatment due to its ability to inhibit the growth of cancer cells.